Cas no 2034467-78-0 (3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide)

• Product name: 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 2034467-78-0
• MF: C₁₅H₁₆ClNO₃S
• MW: 325.810441970825
• CID: 6206338
• PubChem ID: 119106097

3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide
• 3-chloro-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]benzamide
• F6571-3754
• 3-chloro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide
• 2034467-78-0
• 3-chloro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]benzamide
• AKOS026705270

• Inchi： 1S/C15H16ClNO3S/c16-12-4-1-3-11(9-12)15(19)17-10-13(20-7-6-18)14-5-2-8-21-14/h1-5,8-9,13,18H,6-7,10H2,(H,17,19)
• InChI Key： AWVHYLCASGQDNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCC(C1=CC=CS1)OCCO)=O

Computed Properties

• Exact Mass: 325.0539422g/mol
• Monoisotopic Mass: 325.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.8Ų

Additional information on 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide

Comprehensive Overview of 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 2034467-78-0)

In the realm of organic chemistry and pharmaceutical research, 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 2034467-78-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a thiophene ring, a hydroxyethoxy side chain, and a chlorobenzamide moiety. Such a configuration not only enhances its solubility but also opens doors to diverse applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and bioconjugates, aligning with current trends in targeted therapy and precision medicine.

The compound’s CAS number 2034467-78-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in high-throughput screening and combinatorial chemistry. Its thiophene component, a sulfur-containing heterocycle, is widely exploited in medicinal chemistry due to its bioisosteric properties, often mimicking phenyl rings while offering improved metabolic stability. Meanwhile, the hydroxyethoxy group enhances hydrophilicity, a trait highly sought after in the design of CNS-active compounds and prodrugs. These attributes make 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide a versatile candidate for addressing challenges in drug delivery systems and bioavailability optimization.

Recent advancements in AI-driven drug design have further spotlighted this compound. Computational models highlight its compatibility with GPCR targets and kinase enzymes, addressing frequent queries about its structure-activity relationship (SAR). For instance, its chlorobenzamide segment is hypothesized to engage in halogen bonding, a hot topic in fragment-based drug discovery. Such insights cater to the growing demand for rational drug design strategies, often searched by professionals in cheminformatics and molecular docking studies.

From an industrial perspective, 2034467-78-0 is synthesized via multistep organic reactions, including amide coupling and etherification, processes frequently optimized for green chemistry principles. This aligns with the global push for sustainable synthesis, a recurring theme in academic and corporate R&D. Moreover, its thiophene core resonates with innovations in organic electronics, where conjugated systems are pivotal for OLED materials and conductive polymers.

In conclusion, 3-chloro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethylbenzamide exemplifies the intersection of medicinal chemistry and material science. Its CAS No. 2034467-78-0 ensures traceability, while its structural versatility meets the evolving needs of biopharmaceuticals and smart materials. As research continues, this compound is poised to answer pressing questions in drug development and molecular engineering, making it a staple in modern scientific inquiry.